1-(4-Tert-butylbenzoyl)-3-(phenylthio)azepan-2-one
1-(4-Tert-butylbenzoyl)-3-(phenylthio)azepan-2-one
Brand Name:
Vulcanchem
CAS No.:
315683-13-7
VCID:
VC0382467
InChI:
InChI=1S/C23H27NO2S/c1-23(2,3)18-14-12-17(13-15-18)21(25)24-16-8-7-11-20(22(24)26)27-19-9-5-4-6-10-19/h4-6,9-10,12-15,20H,7-8,11,16H2,1-3H3
SMILES:
CC(C)(C)C1=CC=C(C=C1)C(=O)N2CCCCC(C2=O)SC3=CC=CC=C3
Molecular Formula:
C23H27NO2S
Molecular Weight:
381.5g/mol
1-(4-Tert-butylbenzoyl)-3-(phenylthio)azepan-2-one
CAS No.: 315683-13-7
Main Products
VCID: VC0382467
Molecular Formula: C23H27NO2S
Molecular Weight: 381.5g/mol
| CAS No. | 315683-13-7 |
|---|---|
| Product Name | 1-(4-Tert-butylbenzoyl)-3-(phenylthio)azepan-2-one |
| Molecular Formula | C23H27NO2S |
| Molecular Weight | 381.5g/mol |
| IUPAC Name | 1-(4-tert-butylbenzoyl)-3-phenylsulfanylazepan-2-one |
| Standard InChI | InChI=1S/C23H27NO2S/c1-23(2,3)18-14-12-17(13-15-18)21(25)24-16-8-7-11-20(22(24)26)27-19-9-5-4-6-10-19/h4-6,9-10,12-15,20H,7-8,11,16H2,1-3H3 |
| Standard InChIKey | KBKCRFXEPZBOOV-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)N2CCCCC(C2=O)SC3=CC=CC=C3 |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)N2CCCCC(C2=O)SC3=CC=CC=C3 |
| PubChem Compound | 4644516 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume